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Compound of Interest

Compound Name: BO-0742

Cat. No.: B1667343 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the proper disposal of BO-0742, also

identified as GW 0742. The information is intended for researchers, scientists, and drug

development professionals to ensure safe handling and compliance with standard laboratory

waste management protocols.

Based on available Safety Data Sheets (SDS), GW 0742 (CAS No. 317318-84-6) is not

classified as a hazardous substance according to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. However, it is imperative to follow established

laboratory procedures for the disposal of all chemical waste to maintain a safe working

environment.

Summary of Key Chemical Data
The following table summarizes the pertinent information for GW 0742, aiding in the

assessment for proper disposal.
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Property Data

Chemical Name

2-[4-[[[2-[3-fluoro-4-(trifluoromethyl)phenyl]-4-

methyl-5-thiazolyl]methyl]thio]-2-

methylphenoxy]-acetic acid

Synonyms GW 0742, GW 610742

CAS Number 317318-84-6

Hazard Classification Not classified as hazardous.

Primary Irritant Effect No irritant effect on skin or eyes.

Sensitization No sensitizing effects known.

Acute Toxicity Oral TDLO (rat): 70 mg/kg/7D (intermittent).

Disposal Recommendation

Smaller quantities can be disposed of with

household waste. Disposal must be made

according to official regulations.

Step-by-Step Disposal Protocol
The disposal of non-hazardous laboratory chemicals should always be approached with

caution and in accordance with institutional and local regulations.[1]

1. Waste Characterization and Segregation:

Confirm that the waste is solely GW 0742 and not mixed with any hazardous materials. If it is

mixed with hazardous waste, it must be treated as hazardous waste.

Segregate non-hazardous chemical waste from hazardous waste streams to prevent cross-

contamination and ensure proper disposal pathways.[1]

2. Disposal of Unused or Surplus GW 0742:

Solid Waste: For small quantities of solid GW 0742, it may be permissible to dispose of it in

the regular laboratory trash, provided it is securely contained.[2]

Place the solid waste in a sealed, clearly labeled container.
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The label should indicate that the contents are non-hazardous.

Liquid Waste (Solutions):

For water-soluble solutions of GW 0742, disposal down the sanitary sewer may be an

option, but this is highly dependent on local regulations and the capabilities of the

wastewater treatment facility.[2][3]

Before proceeding, verify your institution's specific policies on sewer disposal of non-

hazardous chemical waste.

If permitted, flush with a copious amount of water (at least 20 parts water) to ensure

dilution.[3]

Do not dispose of solutions containing flammable or other hazardous solvents down the

drain.[1]

3. Disposal of Empty Containers:

Empty containers that previously held GW 0742 should be managed to ensure no residual

chemical remains.

Triple rinse the container with a suitable solvent (e.g., water or ethanol). The resulting rinsate

should be disposed of as non-hazardous liquid waste, following the guidelines in step 2.

After rinsing, deface or remove the original label to prevent misidentification.[2]

The clean, empty container can then typically be disposed of in the regular trash or recycled,

in line with institutional policies.

4. Experimental Waste:

Waste generated from experiments involving GW 0742 (e.g., contaminated labware, gloves,

paper towels) can generally be disposed of in the regular laboratory trash, provided it is not

contaminated with any hazardous substances.

Ensure that any sharps are disposed of in an appropriate sharps container.
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Logical Flow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of GW

0742 waste.
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Click to download full resolution via product page

Disposal Decision Workflow for GW 0742

It is the responsibility of the generator to ensure that waste is disposed of in a safe and

compliant manner.[1] Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and clarification on disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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